Cas no 6319-77-3 ( )

  Properties

Names and Identifiers

• 3-oxo-1-phenyl-2-benzofuran-1-carboxamide
• 3-oxo-1-phenyl-1,3-dihydro-2-benzofuran-1-carboxamide
• 3-Oxo-1-phenyl-phthalan-1-carbonsaeure-amid
• 3-oxo-1-phenyl-phthalan-1-carboxylic acid amide
• AC1L5PZN
• AG-J-59704
• AR-1F4775
• CTK2F6583
• NSC31914
• SureCN7571843
• NSC-31914
• DTXSID20283515
• KQQLLDIJRNGTHA-UHFFFAOYSA-N
• 6319-77-3
• 3-Oxo-1-phenyl-1,3-dihydroisobenzofuran-1-carboxamide
• SCHEMBL7571843
• +Expand

• InChIKey： KQQLLDIJRNGTHA-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H11NO3/c16-14(18)15(10-6-2-1-3-7-10)12-9-5-4-8-11(12)13(17)19-15/h1-9H,(H2,16,18)
• SMILES： C1=CC=C(C=C1)C2(C3=CC=CC=C3C(=O)O2)C(=O)N

Computed Properties

• Exact Mass: 253.07393
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 253.074
• Heavy Atom Count: 19
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• LogP: 2.28620
• PSA: 69.39
• Refractive Index: 1.647
• Boiling Point: 544.9°C at 760 mmHg
• Flash Point: 308.5°C
• Density: 1.353